Cas no 58353-63-2 (Benzene, dodecylnitro-)

• Product Name: Benzene, dodecylnitro-
• CAS No: 58353-63-2
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 375630
• PubChem ID: 162853
• Update Time: 2025-04-19

Benzene, dodecylnitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, dodecylnitro-
• 1-dodecyl-2-nitrobenzene
• DODECYLNITROBENZENE
• 58353-63-2
• DTXSID6069246
• NS00033909
• EINECS 261-221-8

• Inchi： 1S/C18H29NO2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19(20)21/h12-13,15-16H,2-11,14H2,1H3
• InChI Key： QWLHSHGYLNXYPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 291.21997
• Monoisotopic Mass: 291.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 8

Experimental Properties

• Density: 0.974
• Boiling Point: 385.8°Cat760mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.504
• PSA: 43.14